Cas no 150017-44-0 (1,2,3-Triazine-5-carboxylicacid, 4-methyl-, methyl ester)

• Product Name: 1,2,3-Triazine-5-carboxylicacid, 4-methyl-, methyl ester
• CAS No: 150017-44-0
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 100000
• PubChem ID: 45090131
• Update Time: 2025-04-18

1,2,3-Triazine-5-carboxylicacid, 4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Triazine-5-carboxylicacid, 4-methyl-, methyl ester
• methyl 4-methyltriazine-5-carboxylate
• 1,2,3-Triazine-5-carboxylicacid,4-methyl-,methylester(9CI)
• Methyl 4-methyl-1,2,3-triazine-5-carboxylate
• 150017-44-0
• Methyl4-methyl-1,2,3-triazine-5-carboxylate

• Inchi： 1S/C6H7N3O2/c1-4-5(6(10)11-2)3-7-9-8-4/h3H,1-2H3
• InChI Key： IRWMFMLEIZJUSV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN=NC=1C)=O

Computed Properties

• Exact Mass: 153.054
• Monoisotopic Mass: 153.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65A^2
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,3-triazines